Cas no 2137574-86-6 (N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)

• Product Name: N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• CAS No: 2137574-86-6
• MF: C₁₃H₂₅N₅
• MW: 251.37110209465
• CID: 6034965
• PubChem ID: 165482658
• Update Time: 2025-07-23

N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
• 2137574-86-6
• EN300-1131220
• N-[3-(aminomethyl)-4-methylpentyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C13H25N5/c1-10(2)11(7-14)3-5-16-13-4-6-17-18(13)12-8-15-9-12/h4,6,10-12,15-16H,3,5,7-9,14H2,1-2H3
• InChI Key： PGFJUMQYAFFAOV-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)NCCC(CN)C(C)C)C1CNC1

Computed Properties

• Exact Mass: 251.21099582g/mol
• Monoisotopic Mass: 251.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Additional information on N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine

N-3-(Aminomethyl)-4-Methylpentyl-1-(Azetidin-3-Yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No 2137574-86-6, known as N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring, an azetidine moiety, and an aminomethyl group. These structural elements contribute to its versatile chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine in the context of drug design. The pyrazole ring, a five-membered heterocyclic structure, is known for its ability to form hydrogen bonds and interact with biological targets. This makes it a valuable component in the development of bioactive compounds. The azetidine moiety, a four-membered ring containing one nitrogen atom, adds rigidity to the molecule and enhances its pharmacokinetic properties. Furthermore, the presence of an aminomethyl group introduces additional functional diversity, enabling the molecule to participate in various chemical reactions and interactions.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine exhibits significant anti-tumor activity in preclinical models. This is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The unique combination of structural motifs in N-3-(aminomethyl)-4-methylpentyl-1-(azetidin-3-Yl)-1H-pyrazol-S-amme makes it an ideal candidate for the synthesis of advanced materials with tailored properties. For example, researchers have explored its use as a building block for self-assembling nanostructures and stimuli-responsive materials.

From a synthetic perspective, the preparation of N-S-(aminomethyI)-4-methyipentyl-I-(azetidin-S-Yl)-I H-pyrazol-S-amme involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability. These developments are expected to facilitate broader industrial applications of this compound.

In conclusion, N-S-(aminomethyI)-4-methyipentyl-I-(azetidin-S-Yl)-I H-pyrazol-S-amme (CAS No 2137574-S6-S) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in the development of innovative solutions in pharmaceuticals and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress.